Cas no 16408-75-6 (Bis[1,3]dioxolo[4,5]benzo[1,2,3-de:1',2'-g]quinolin-8-one,4-methoxy-)

• Product Name: Bis[1,3]dioxolo[4,5]benzo[1,2,3-de:1',2'-g]quinolin-8-one,4-methoxy-
• CAS No: 16408-75-6
• MF: C₁₉H₁₁NO₆
• MW: 349.293745279312
• CID: 145002
• PubChem ID: 12302501
• Update Time: 2025-04-19

Bis[1,3]dioxolo[4,5]benzo[1,2,3-de:1',2'-g]quinolin-8-one,4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Bis[1,3]dioxolo[4,5]benzo[1,2,3-de:1',2'-g]quinolin-8-one,4-methoxy-
• 8H-Bis[1,3]benzodioxolo[6,5,4-de:5',6'-g]quinolin-8-one,4-methoxy- (9CI)
• Cassamedine
• Noraporphin-7-one,4,5,6,6a-tetradehydro-3-methoxy-1,2:9,10-bis(methylenedioxy)- (8CI)
• 16408-75-6
• AKOS040763149
• 17-methoxy-5,7,19,21-tetraoxa-13-azahexacyclo(10.10.1.02,10.04,8.016,23.018,22)tricosa-1(22),2,4(8),9,12,14,16(23),17-octaen-11-one
• 17-methoxy-5,7,19,21-tetraoxa-13-azahexacyclo[10.10.1.02,10.04,8.016,23.018,22]tricosa-1(22),2,4(8),9,12,14,16(23),17-octaen-11-one

• Inchi： 1S/C19H11NO6/c1-22-17-8-2-3-20-15-13(8)14(18-19(17)26-7-25-18)9-4-11-12(24-6-23-11)5-10(9)16(15)21/h2-5H,6-7H2,1H3
• InChI Key： DQFLZSJFIQYSGC-UHFFFAOYSA-N
• SMILES： O1COC2=C(C3C=CN=C4C(C5C=C6C(=CC=5C(=C12)C=34)OCO6)=O)OC

Computed Properties

• Exact Mass: 349.05863
• Monoisotopic Mass: 349.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Color/Form: Orange powder
• Density: 1.6±0.1 g/cm3
• Boiling Point: 629.8±55.0 °C at 760 mmHg
• Flash Point: 334.7±31.5 °C
• PSA: 76.11
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Bis[1,3]dioxolo[4,5]benzo[1,2,3-de:1',2'-g]quinolin-8-one,4-methoxy- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines Aporphines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines